Cas no 99147-12-3 ((R)-Dimethyl bromosuccinate)

• Product Name: (R)-Dimethyl bromosuccinate
• CAS No: 99147-12-3
• MF: C₆H₉BrO₄
• MW: 225.037261724472
• CID: 875370
• Update Time: 2025-11-06

(R)-Dimethyl bromosuccinate Chemical and Physical Properties

Names and Identifiers

• (R)-Dimethyl bromosuccinate
• Butanedioic acid, bromo-, dimethyl ester, (R)-
• dimethyl (2R)-2-bromobutanedioate

• Inchi： 1S/C6H9BrO4/c1-10-5(8)3-4(7)6(9)11-2/h4H,3H2,1-2H3/t4-/m1/s1
• InChI Key： RGYMYJITHXYRMA-SCSAIBSYSA-N
• SMILES： Br[C@@H](C(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 223.96800

Experimental Properties

• PSA: 52.60000
• LogP: 0.48600

Additional information on (R)-Dimethyl bromosuccinate

Comprehensive Overview of (R)-Dimethyl bromosuccinate (CAS No. 99147-12-3): Properties, Applications, and Industry Insights

(R)-Dimethyl bromosuccinate (CAS No. 99147-12-3) is a chiral ester derivative of succinic acid, widely recognized for its role in asymmetric synthesis and pharmaceutical intermediates. The compound's bromosuccinate moiety and stereospecific (R)-configuration make it a valuable building block in organic chemistry, particularly in the synthesis of bioactive molecules. With the growing demand for enantiomerically pure compounds in drug development, (R)-Dimethyl bromosuccinate has garnered significant attention from researchers and manufacturers alike.

In recent years, the global market for chiral intermediates like (R)-Dimethyl bromosuccinate has expanded due to advancements in green chemistry and catalytic asymmetric synthesis. Industry reports highlight its use in developing non-steroidal anti-inflammatory drugs (NSAIDs) and antiviral agents, aligning with current trends in personalized medicine. The compound's high enantiomeric purity (>98% ee) and compatibility with microwave-assisted reactions further enhance its appeal for modern laboratory workflows.

From a technical perspective, (R)-Dimethyl bromosuccinate (CAS 99147-12-3) demonstrates excellent solubility in common organic solvents such as dichloromethane and tetrahydrofuran, facilitating its incorporation into multi-step synthetic routes. Its bromo-substituent serves as a versatile handle for subsequent cross-coupling reactions, including Suzuki-Miyaura and Negishi couplings – topics frequently searched by synthetic chemists in academic databases. Recent patent analyses reveal innovative applications in biodegradable polymers, addressing sustainability concerns in material science.

The analytical characterization of (R)-Dimethyl bromosuccinate typically involves chiral HPLC and NMR spectroscopy, with particular focus on the diastereotopic protons adjacent to the stereocenter. Quality control protocols emphasize monitoring of racemization during storage, a common query among quality assurance professionals. Leading suppliers now provide GC-MS certified batches with detailed certificates of analysis, responding to the pharmaceutical industry's stringent documentation requirements.

Emerging research explores the compound's potential in flow chemistry systems, where its reaction kinetics enable efficient continuous processing. This aligns with industry 4.0 initiatives in chemical manufacturing, particularly in API production. Computational chemistry studies utilizing DFT calculations have further elucidated its conformational preferences, providing valuable insights for molecular docking simulations in drug design projects.

Regulatory aspects of (R)-Dimethyl bromosuccinate comply with REACH and FDA guidelines for pharmaceutical intermediates, with proper handling focusing on standard laboratory precautions. The compound's stability profile under nitrogen atmosphere and ambient temperature storage conditions makes it suitable for international shipping, addressing logistical questions frequently raised by procurement specialists.

Market intelligence indicates rising demand from contract research organizations and generic drug manufacturers, particularly in Asia-Pacific regions. The development of enzymatic resolution methods for its production reflects the industry's shift toward biocatalysis, a hot topic in ACS publications and medicinal chemistry forums. Technical discussions often compare its reactivity with analogous chlorosuccinate derivatives, providing valuable structure-activity relationship data.

In educational contexts, (R)-Dimethyl bromosuccinate serves as an excellent case study for teaching stereochemical principles and retrosynthetic analysis. Its transformation into various γ-lactones demonstrates fundamental concepts in heterocyclic chemistry, making it a frequent subject in organic chemistry textbooks and university curricula worldwide.

Future prospects for (R)-Dimethyl bromosuccinate (CAS 99147-12-3) include potential applications in proteolysis targeting chimeras (PROTACs) and click chemistry platforms. Ongoing research into its photophysical properties may unlock novel uses in material science, particularly for organic electronic applications. The compound continues to inspire innovation across multiple disciplines, solidifying its position as a versatile chiral synthon in modern chemical research and development.